
3-Ethyloctane: A Technical Guide to Health and
Safety

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethyloctane

Cat. No.: B044116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available health and safety

information for 3-Ethyloctane (CAS No: 5881-17-4). Due to a lack of specific toxicological data

for this compound, this guide incorporates information on similar branched and linear alkanes,

alongside standardized experimental protocols for chemical safety assessment.

Chemical and Physical Properties
3-Ethyloctane is a branched-chain alkane.[1] It is a colorless liquid with a characteristic

hydrocarbon odor.[2] Its primary applications are as a high-purity reference standard in

analytical chemistry, particularly for gas chromatography (GC) and mass spectrometry (MS),

and it is also found in petroleum products.[1][2]

Table 1: Physical and Chemical Properties of 3-Ethyloctane
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Property Value Source(s)

Molecular Formula C₁₀H₂₂ [3]

Molecular Weight 142.28 g/mol [3][4]

CAS Number 5881-17-4 [3][4][5]

Appearance Colorless liquid [2]

Boiling Point 166.6 ± 7.0 °C at 760 mmHg [3]

Flash Point 38.2 ± 11.4 °C [3]

Density 0.7 ± 0.1 g/cm³ [3]

Vapor Pressure 2.3 ± 0.1 mmHg at 25°C [3]

Water Solubility
65.19 ug/L (temperature not

stated)
[2]

LogP (Octanol/Water Partition

Coefficient)
5.89 [3]

Hazard Identification and Classification
According to aggregated GHS information from multiple suppliers, 3-Ethyloctane is considered

a flammable liquid.[4] However, for other hazard classes, it is largely reported as not meeting

the GHS hazard criteria.[4]

Table 2: GHS Hazard Classification for 3-Ethyloctane
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Hazard Class Classification Hazard Statement Source(s)

Flammable Liquids Category 2 or 3

H225: Highly

flammable liquid and

vapor or H226:

Flammable liquid and

vapor

[4][6]

Aspiration Hazard

May be fatal if

swallowed and enters

airways (inferred from

similar alkanes)

H304: May be fatal if

swallowed and enters

airways

[6]

Acute Toxicity (Oral,

Dermal, Inhalation)
No data available - [7]

Skin

Corrosion/Irritation
No data available - [7]

Serious Eye

Damage/Irritation
No data available - [7]

Respiratory or Skin

Sensitization
No data available - [7]

Germ Cell

Mutagenicity
No data available - [7]

Carcinogenicity No data available - [7]

Reproductive Toxicity No data available - [7]

Specific Target Organ

Toxicity (Single and

Repeated Exposure)

No data available - [7]

Toxicological Information
Specific toxicological studies on 3-Ethyloctane are not readily available in the public domain.

[7] However, the toxicological profile of similar short-chain branched alkanes can provide an

indication of potential hazards. Alkanes of this type are generally considered to have low acute
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toxicity.[8] The primary concerns are physical hazards such as flammability and aspiration, as

well as potential for central nervous system depression at high concentrations.[8]

For C9 to C13 alkanes, inhalation exposure in animal studies has shown that n-nonane (a C9

linear alkane) can induce neurological effects, including ataxia and seizures at high

concentrations.[9] Studies on dearomatized aliphatic mixtures containing C10-C13 alkanes

have indicated potential liver and kidney effects in male rats following subchronic exposure.[10]

Experimental Protocols for Health Hazard
Assessment
In the absence of specific studies on 3-Ethyloctane, this section outlines standardized and

internationally recognized OECD (Organisation for Economic Co-operation and Development)

guidelines for assessing the potential health hazards of a chemical. These protocols are

fundamental for any comprehensive safety evaluation.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method is designed to assess the acute oral toxicity of a substance and allows for its

classification.[3][11]

Principle: A stepwise procedure is used with a limited number of animals per step. The

substance is administered orally to a group of animals at a defined dose.[11] The outcome of

this step (mortality or evident toxicity) determines the next step, which may involve dosing

another group at a lower or higher fixed dose.[12]

Test Animals: Typically, rats or mice are used.[5] A small group of animals (usually 3) of a

single sex (typically females, as they are often slightly more sensitive) is used in each step.

[12]

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube or a suitable intubation cannula.[5] An aqueous solution is preferred, but

solutions in oil (e.g., corn oil) or other appropriate vehicles can be used.[5]
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Observation Period: Animals are observed for a period of at least 14 days.[12] Observations

include changes in skin and fur, eyes, mucous membranes, respiratory, circulatory,

autonomic and central nervous systems, as well as somatomotor activity and behavior.[12]

Endpoint: The test allows for the classification of the substance into one of a series of toxicity

classes defined by fixed LD50 cut-off values.[3]

In Vitro Skin Irritation - OECD Test Guideline 439
(Reconstructed Human Epidermis Test Method)
This in vitro method is used to identify chemicals that are irritant to the skin.[6][13][14]

Principle: The test substance is applied topically to a three-dimensional reconstructed human

epidermis (RhE) model, which mimics the upper layers of human skin.[14][15] Skin irritation

is identified by the substance's ability to decrease cell viability below a defined threshold.[13]

Procedure:

The test substance is applied to the surface of the RhE tissue.

Following an exposure period, the substance is removed by washing.

The tissue is incubated for a post-exposure period.

Cell viability is measured by the enzymatic conversion of the vital dye MTT into a blue

formazan salt, which is then quantified spectrophotometrically.[13][14]

Endpoint: A substance is classified as a skin irritant (UN GHS Category 2) if the tissue

viability is less than or equal to 50%.[13] If the viability is greater than 50%, it is considered

non-irritant.[13]

Acute Eye Irritation/Corrosion - OECD Test Guideline
405
This in vivo test is designed to assess the potential of a substance to cause eye irritation or

corrosion.[2]
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Principle: The test substance is applied in a single dose to one eye of an experimental

animal, with the untreated eye serving as a control.[2] The degree of eye irritation/corrosion

is then evaluated at specific intervals.[2]

Test Animals: The albino rabbit is the preferred species.[16]

Procedure:

A single dose of the test substance is instilled into the conjunctival sac of one eye.[16]

The eyes are examined at 1, 24, 48, and 72 hours after application.[4]

Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored.[2]

The observation period can be extended up to 21 days to determine the reversibility of the

effects.[16]

Endpoint: The test allows for the classification of the substance based on the severity and

reversibility of the ocular lesions observed.[17]

Handling and Safety Precautions
Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood.[17]

Use explosion-proof electrical, ventilating, and lighting equipment.[6]

Ground and bond containers when transferring material to prevent static discharge.[6]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[17]

Skin Protection: Wear protective gloves and a lab coat.[17]

Respiratory Protection: If ventilation is inadequate, use a suitable respirator.[17]

Safe Handling and Storage
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Keep away from heat, sparks, open flames, and other ignition sources.[17]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[17]

Store away from strong oxidizing agents.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.[17]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[17]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek medical attention.[17]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[17]

Visualizations
Workflow for Chemical Health and Safety Assessment
The following diagram illustrates a general workflow for assessing the health and safety of a

chemical substance like 3-Ethyloctane.
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Caption: A general workflow for the health and safety assessment of a chemical.

Hierarchy of Controls for Chemical Safety
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This diagram illustrates the hierarchy of controls, a system for minimizing or eliminating

exposure to hazards.

Hierarchy of Controls

Elimination
(Physically remove the hazard)
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(Replace with a less hazardous substance)

Most Effective

Engineering Controls
(Isolate people from the hazard, e.g., fume hood)

Administrative Controls
(Change the way people work, e.g., SOPs, training)

Personal Protective Equipment
(Protect the worker with PPE)

Least Effective

Click to download full resolution via product page

Caption: The hierarchy of controls for managing chemical hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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